Cas no 1805262-81-0 (Ethyl 4-chloro-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate)

• Product Name: Ethyl 4-chloro-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate
• CAS No: 1805262-81-0
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4808842
• Update Time: 2025-05-20

Ethyl 4-chloro-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-2-16-9(15)7-6(11)5(10)4(3-14-7)8(12)13/h3,8H,2H2,1H3
• InChI Key： TWNWNAXMIMWDDP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)OCC)=NC=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-chloro-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate

Ethyl 4-chloro-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate (CAS No. 1805262-81-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloro-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate (CAS No. 1805262-81-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a pyridine core with multiple fluorinated and chlorinated substituents, makes it an attractive building block for the development of novel therapeutic agents.

The significance of this compound in pharmaceutical research cannot be overstated. The presence of multiple halogen atoms, particularly the difluoromethyl group, imparts distinct electronic and steric properties that can be leveraged to modulate the biological activity of derived compounds. Recent advancements in medicinal chemistry have highlighted the importance of such fluorinated intermediates in enhancing drug efficacy and selectivity. For instance, studies have demonstrated that the incorporation of difluoromethyl groups can improve metabolic stability and binding affinity to target proteins.

In the context of drug discovery, Ethyl 4-chloro-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate has been utilized in the synthesis of a range of pharmacophores targeting various disease pathways. One notable area of research involves its application in the development of kinase inhibitors, where the pyridine scaffold provides a suitable platform for designing molecules that interact with ATP-binding pockets. The chloro and fluoro substituents further enhance the compound's potential by allowing for selective functionalization at multiple sites.

Recent publications have showcased the utility of this intermediate in the synthesis of antiviral and anticancer agents. For example, a study published in the Journal of Medicinal Chemistry described the use of Ethyl 4-chloro-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate as a precursor in the development of novel inhibitors targeting viral proteases. The authors highlighted how the electron-withdrawing nature of the difluoromethyl group and the electron-donating effect of the ester moiety contribute to optimizing binding interactions with biological targets.

The synthetic methodologies involving Ethyl 4-chloro-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate have also seen significant innovation. Modern synthetic routes often employ palladium-catalyzed cross-coupling reactions to introduce additional functional groups with high efficiency and selectivity. These transformations have enabled chemists to access complex derivatives with tailored properties, further expanding the compound's utility in drug development.

The role of computational chemistry in optimizing synthetic strategies for Ethyl 4-chloro-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate cannot be overlooked. Molecular modeling techniques have been instrumental in predicting reaction outcomes and identifying optimal conditions for various transformations. By leveraging computational tools, researchers can accelerate the discovery process and minimize experimental trial-and-error, thereby reducing time-to-market for new pharmaceuticals.

In conclusion, Ethyl 4-chloro-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow even further.